[4-(2,4-dichlorophenyl)-1H-pyrrol-3-yl](4-methylphenyl)methanone
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Description
“4-(2,4-dichlorophenyl)-1H-pyrrol-3-ylmethanone” is a chemical compound with the molecular formula C18H13Cl2NO . It is a part of the pyrazole family, which is a class of compounds that are particularly useful in organic synthesis . Pyrazole derivatives are known to possess almost all types of pharmacological activities .
Molecular Structure Analysis
The molecular structure of “4-(2,4-dichlorophenyl)-1H-pyrrol-3-ylmethanone” consists of a pyrrol ring attached to a 2,4-dichlorophenyl group and a 4-methylphenyl group . The exact 3D conformer and other structural details were not found in the available literature.Physical and Chemical Properties Analysis
“4-(2,4-dichlorophenyl)-1H-pyrrol-3-ylmethanone” has a molecular weight of 330.20792 . Other specific physical and chemical properties were not found in the available literature.Scientific Research Applications
Isomorphous Structure and Disorder Analysis
- Isomorphous Analogues: Research has shown that isomorphous methyl- and chloro-substituted heterocyclic analogues, such as 3-methyl-4-(4-methylphenyl)-1-phenyl-6-trifluoromethyl-1H-pyrazolo[3,4-b]pyridin-5-ylmethanone, adhere to the chlorine-methyl exchange rule. These structures exhibit extensive disorder, which is critical in data-mining procedures like Cambridge Structural Database searches (Swamy et al., 2013).
Synthesis and Structural Analysis
- Novel Synthesis Methods: A study on the reduction of acylpyrroles provides a new synthesis method for the pyrrolo[1,2-b]cinnolin-10-one ring system, which is related to the chemical structure (Kimbaris & Varvounis, 2000).
- One-Pot Synthesis Approach: An efficient one-pot synthesis method for pyrrole derivatives like 4-(tert-butyl)-1H-pyrrol-3-ylmethanone has been developed, highlighting economical and high-yield aspects of pyrrole synthesis (Kaur & Kumar, 2018).
Crystal and Molecular Structure
- Crystal Structure Characterization: The crystal and molecular structure of related compounds, such as (2-((6-chloropyridin-3-yl)methoxy)-5-methylphenyl)(p-tolyl) methanone, has been characterized, providing insights into intermolecular hydrogen bonding types (Lakshminarayana et al., 2009).
Biological Activities and Applications
- Biological Activities: Novel N-phenylpyrazolyl aryl methanone derivatives, containing the arylthio/sulfinyl/sulfonyl group, have been synthesized. These compounds exhibit herbicidal and insecticidal activities, indicating potential agricultural applications (Wang et al., 2015).
- Antimicrobial and Anti-inflammatory Properties: Pyrazoline derivatives, including compounds similar to the chemical , have shown anti-inflammatory and antimicrobial activities. This includes novel synthesis methods and evaluations of these properties (Ravula et al., 2016).
Properties
IUPAC Name |
[4-(2,4-dichlorophenyl)-1H-pyrrol-3-yl]-(4-methylphenyl)methanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H13Cl2NO/c1-11-2-4-12(5-3-11)18(22)16-10-21-9-15(16)14-7-6-13(19)8-17(14)20/h2-10,21H,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RENZHLMGRORCKC-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)C2=CNC=C2C3=C(C=C(C=C3)Cl)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H13Cl2NO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.2 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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